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Compound of Interest

Compound Name: Cl-624

Cat. No.: B14165654

Technical Support Center: Cochlear Implant
Model CI-624

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals utilizing the
Cochlear™ Nucleus® CI-624 cochlear implant in their experiments.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during experimental use of the CI-624,
focusing on sound quality and performance.

Sound Quality Issues

Q1: What are the most common descriptors of poor sound quality reported by CI-624
recipients, and what might they indicate in a research context?

Al: Early after activation, recipients often describe sounds as "computer-like,"” "metallic,” or
"high-pitched"[1]. In a research setting, persistent complaints of this nature beyond the initial
adaptation period could indicate suboptimal programming, electrode-neural interface issues, or
effects of an experimental intervention on spectral processing. A shift towards descriptors like
"clear" over time is a positive indicator of auditory adaptation[1].
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Q2: A subject in our study reports sudden distorted or intermittent sound. What are the
immediate troubleshooting steps?

A2: For sudden changes in sound quality, follow this workflow:
e Check External Hardware:

o Batteries: Ensure the sound processor has fresh, fully charged batteries. Use the
recommended 675 implant plus batteries, not standard hearing aid batteries.

o Microphone Protectors: These can become clogged with debris, leading to distorted
sound. Inspect and replace if necessary.

o Cables and Coils: Check for any visible damage to the cable connecting the processor to
the coil. Swap with a known working backup cable and coll to isolate the faulty component.

 Investigate Environmental Factors:

o Electromagnetic Interference: Proximity to radio or television transmission towers
(approximately 1 mile or 1.6 km) and other electronic equipment can cause intermittent
distortion[2]. Note the environment where the issue occurs.

» Review Processor Program:

o Incorrect Program: Confirm the subject is using the correct, designated program for the
experiment. Use of another individual's processor can cause distorted or uncomfortably
loud sounds[2].

Q3: Our experimental protocol involves presenting complex auditory stimuli (e.g., music,
speech in noise), and subjects report poor sound quality. How can we address this?

A3: Poor perception of complex sounds is a known challenge for cochlear implant users.
Consider the following:

o Dynamic Range and Compression: Audio compression, which reduces the dynamic range, is
a standard feature of sound processors to make sounds audible and comfortable. However,
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excessive compression can negatively impact music perception.[1] Investigating different
compression settings within the programming software may be necessary.

o Stimulus Characteristics: The inherent limitations of the device in transmitting fine temporal
and spectral information can make complex sounds challenging[3]. It may be necessary to
modify the stimuli (e.g., simplify the harmonic structure of music, use speech with clearer
phonetic contrasts) for the experimental context.

Performance Issues

Q4: We are observing high variability in speech perception scores among our CI-624 subjects.
What are the potential contributing factors?

A4: Significant variability in performance is common among cochlear implant recipients. Key
factors include:

o Physiological and Anatomical Factors:

o Duration of Hearing Loss: A shorter duration of severe-to-profound hearing loss before
implantation is often correlated with better outcomes.

o Auditory Nerve Survival: The number and health of surviving auditory nerve fibers are
critical for successful electrical stimulation[2].

o Electrode Placement: The position of the electrode array within the cochlea can
significantly impact performance.

» Device and Programming Factors:

o Programming Parameters: The audiologist's "map" (including threshold and comfort levels
for each electrode) is crucial. Suboptimal mapping can lead to poor performance.

o Daily Use: Consistent, prolonged daily use of the sound processor is correlated with better
speech recognition outcomes.

Q5: A subject's performance on speech recognition tasks has unexpectedly declined. What is
the recommended course of action?
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A5: A decline in performance warrants a systematic investigation:

» Repeat Basic Troubleshooting: First, perform all the checks outlined in Q2 to rule out simple
hardware or environmental issues.

» Audiological Re-evaluation: The subject should be referred to an audiologist for a new "map"
and to check the integrity of the internal device. Electrode impedances should be measured
to check for any issues at the electrode-neural interface.

o Consider Biological Factors: In the context of drug development studies, consider whether
the experimental agent could be impacting the auditory nerve or surrounding tissues.

Quantitative Data on CI-624 Performance

The following tables summarize key performance data for the Cochlear Nucleus CI-624 implant
from a retrospective cohort study.

Table 1: Hearing Preservation Outcomes with CI-624 (Slim Lateral Wall Electrode)

. . Mean Low-Frequency
. ) Functional Hearing
Time Point . Pure-Tone Average
Preservation Rate )
(LFPTA) Shift

At Activation 70.3% Not Reported

1-Year Post-Activation 36.4% 46.1 dB (SD 22.1)

(Data from a retrospective
cohort study of adult hearing

preservation cases)[2]

Table 2: Speech Perception Outcomes (CNC Words) in Cl-624 Recipients
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. Post-operative Score (3
Pre-operative Score Mean Change
months)

22.8% 38.9% +16.5%

(Data from a prospective
cohort study without RT-
ECochG)[4]

Table 3: Speech Perception Outcomes (AzBio Sentences in Quiet) in CI-624 Recipients

. Post-operative Score (3
Pre-operative Score Mean Change
months)

25.1% 48.6% +25.5%

(Data from a prospective
cohort study without RT-
ECochG)[4]

Table 4: Speech Perception Outcomes (AzBio Sentences in +10 dB SNR) in CI-624 Recipients

. Post-operative Score (3
Pre-operative Score Mean Change
months)

10.5% 30.1% +20.3%

(Data from a prospective
cohort study without RT-
ECochG)[4]

Experimental Protocols
Protocol 1: Electrophysiological Measurement of the
Electrically Evoked Compound Action Potential (ECAP)

This protocol is used to objectively measure the response of the auditory nerve to electrical

stimulation from the implant.
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Subject Preparation: The subject should be comfortably seated in a quiet,
electromagnetically shielded room.

Software and Hardware Setup: Connect the programming interface to the subject's sound
processor. Launch the manufacturer's custom sound software and navigate to the Neural
Response Telemetry (NRT) or equivalent module.

Stimulation and Recording Electrode Selection:

o Select a stimulating electrode (e.g., a mid-array electrode).

o Select a recording electrode, typically two electrodes away from the stimulating electrode
to reduce electrical artifact.

Stimulus Parameters:

o Use a biphasic, charge-balanced pulse.

o Set the pulse width (e.g., 25 ps/phase).

o Set the stimulation rate (e.g., 80 Hz).

Measurement Procedure:

o Begin stimulation at a low current level, below the behavioral threshold.

o Gradually increase the current level in steps.

o At each level, the system delivers the stimulus and records the neural response from the
recording electrode.

o The software will display the ECAP waveform. The presence of a clear N1-P2 complex
indicates a neural response. The ECAP threshold is the lowest current level at which a
reliable response is detected.

Data Analysis: Analyze the amplitude growth function of the ECAP to assess the
responsiveness of the auditory nerve.
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Protocol 2: Psychophysical Measurement of Threshold
and Comfort Levels

This protocol is used to determine the dynamic range for each electrode, which is fundamental
for creating the subject's listening "map."

e Subject Preparation: The subject is seated in a quiet room and provided with a response
button.

o Software and Hardware Setup: Connect the programming interface to the sound processor
and open the mapping software.

o Electrode Selection: Select the first electrode to be tested (typically starting at the apical or
basal end of the array).

e Threshold (T-Level) Measurement:
o Present a series of single-electrode stimuli (e.g., 200 ms pulse trains).
o Use a bracketing or adaptive procedure:

» Start with a clearly audible stimulus and decrease the current level until the subject no
longer detects it.

» Increase the level until it is just audible again.
= Repeat to confirm the lowest level of consistent detection. This is the T-Level.
o Comfortable Loudness (C-Level) Measurement:
o Starting from the T-Level, gradually increase the current level.

o Instruct the subject to indicate when the sound becomes "loud, but comfortable.” This is
the C-Level.

e Loudness Balancing: After measuring T- and C-Levels for all electrodes, present stimuli
sequentially across the array at the C-Level to ensure they are perceived as equally loud.
Adjust individual C-Levels as needed.
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» Map Creation: Save the T- and C-Levels to create the subject's experimental map.

Visualizations
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Caption: Auditory signaling pathway with a cochlear implant.
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Caption: General experimental workflow for a CI-624 study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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